1-({[2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl]thio}acetyl)piperidine

• IUPAC Name: 2-[[5-(benzenesulfonyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C22H23N3O3S2/c26-19(25-14-8-3-9-15-25)16-29-21-22(30(27,28)18-12-6-2-7-13-18)24-20(23-21)17-10-4-1-5-11-17/h1-2,4-7,10-13H,3,8-9,14-16H2,(H,23,24)
• InChI Key: PBFBWKUVMUZLGD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=C(NC(=N2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H23N3O3S2
• Molecular Weight: 441.6 g/mol

Description

The compound “1-({[2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl]thio}acetyl)piperidine” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products. The molecule also contains a phenylsulfonyl group and an imidazole ring, both of which are common in medicinal chemistry and have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The phenylsulfonyl group is a good leaving group, and the imidazole ring is a heterocycle that can participate in various chemical reactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The phenylsulfonyl group could be displaced by a nucleophile, and the imidazole ring could act as a base or nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any additional functional groups.

Safety and Hazards

As with any chemical compound, handling “1-({[2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl]thio}acetyl)piperidine” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future directions for research on this compound would likely depend on its biological activity and potential therapeutic applications. Further studies could explore its synthesis, reactivity, and mechanism of action.

Mechanism of Action

Target of Action

Compounds with similar structures have been studied for their potential interactions with various biological targets .

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific research on this compound. It’s worth noting that imidazole-containing compounds have been extensively studied for their diverse biological activities .

Result of Action

Compounds with similar structures have shown a range of biological activities, suggesting that this compound may also have potential biological effects .